Carabrolactone A

• Molecular Formula: C15H22O5
• Molecular Weight: 282.33 g/mol
• InChI: InChI=1S/C15H22O5/c1-7-8-4-12-15(3,20-12)10(16)5-11-14(2,19-11)6-9(8)18-13(7)17/h7-12,16H,4-6H2,1-3H3/t7-,8+,9+,10-,11+,12+,14+,15+/m0/s1
• InChIKey: CFCZKBUBOFFSDG-GQBBDEPQSA-N

Carabrolactone A: Germacranolide Lactone Reference

Carabrolactone A (CAS No. 1187925-30-9) is a sesquiterpene lactone isolated from the aerial parts of Carpesium abrotanoides, a plant used in traditional Chinese and Korean medicine [1]. It is a member of the carabrane class of sesquiterpenoids and is characterized by its molecular formula C15H22O5 and a molecular weight of 282.33 g/mol . This compound is primarily utilized as a reference standard in phytochemical research and for studying the chemical diversity of natural products .

Workflow Germacranolide sesquiterpene lactone reference standard

Selection Covalent NLRP3 pathway probe for inflammasome research

Context Natural product from Carpesium abrotanoides; α-methylene-γ-lactone scaffold

• [1] Wang, F., Yang, K., Ren, F. C., & Liu, J. K. (2009). Sesquiterpene lactones from Carpesium abrotanoides. Fitoterapia, 80(1), 21-24. View Source

Carabrolactone A: Why Generics Cannot Substitute

Carabrolactone A possesses a distinct bicyclic carabrane skeleton with specific oxygenation patterns that differentiate it from other sesquiterpene lactones found in the same plant, such as carabrolactone B and carabrone [1]. While many in-class compounds exhibit broad biological activities (e.g., cytotoxicity, anti-inflammatory effects), the precise molecular targets, potency, and selectivity can vary significantly. For instance, Carabrolactone A has been specifically noted for its ability to inhibit prostaglandin production and stimulate chloride ion secretion, a profile not attributed to its closest analog, Carabrolactone B, which is primarily studied for anti-proliferative effects . Substituting Carabrolactone A with another sesquiterpene lactone without rigorous validation would therefore invalidate any research findings dependent on this specific mechanistic profile.

NLRP3 engagement site

Cys279 covalent binding may differ from carabrane analogs (carabrone, carabrol); mechanism-specific studies may not transfer directly.

Cytotoxicity profile

Tumor-cell sensitivity may shift relative to structural analogs; cell-model endpoint context may require compound-specific review.

Anti-inflammatory activity

Not a class-wide feature of Carpesium carabrane derivatives; compound-specific validation may be needed for macrophage inflammation assays.

• [1] Wang, F., Yang, K., Ren, F. C., & Liu, J. K. (2009). Sesquiterpene lactones from Carpesium abrotanoides. Fitoterapia, 80(1), 21-24. View Source

Carabrolactone A: Comparative Selectivity & Potency

NLRP3 Inflammasome: Covalent Inhibition vs. MCC950

Carabrolactone A has been specifically shown to inhibit prostaglandin production and stimulate chloride ion secretion, a mechanism linked to diarrheal effects . This contrasts with Carabrolactone B, which is described as having an anti-proliferative effect on HL-60 cells . This represents a fundamental divergence in bioactivity that cannot be assumed for the class.

NLRP3 Covalent Inhibition

Head-to-head

Covalent Cys279 binding reported; MCC950 non-covalent mechanism

Supports covalent NLRP3 probe studies

THP-1/BMDM assay; distinct from clinical candidate mechanism

Evidence Dimension	Mechanism of Action / Biological Effect
Target Compound Data	Inhibits prostaglandin production; stimulates chloride ion secretion
Comparator Or Baseline	Carabrolactone B: Exhibits anti-proliferative effect on HL-60 cells
Quantified Difference	N/A - Qualitative difference in observed bioactivity
Conditions	Reported bioactivity from vendor datasheets; specific assays not detailed

Why This Matters

Researchers investigating inflammation or ion channel physiology should procure Carabrolactone A for its distinct mechanistic profile, while Carabrolactone B is unsuitable for such studies.

Anti-Inflammatory NO Suppression vs. Carabrone

Carabrolactone A and B are structurally distinct, with Carabrolactone A having a molecular formula of C15H22O5 (MW: 282.33 g/mol) and Carabrolactone B having C15H22O4 (MW: 266.33 g/mol) . This difference of one oxygen atom implies distinct functional groups and chemical properties, which can affect solubility, reactivity, and interactions with biological targets. This is further supported by the different NMR spectra and physical properties [1].

NO Suppression vs. Carabrone

Head-to-head

Active in LPS-induced NO suppression; carabrone/carabrol inactive

Supports macrophage inflammation assay context

RAW264.7 model; among active carabranolides (IC50 5.6–9.1 µM range)

Evidence Dimension	Molecular Structure
Target Compound Data	Molecular Formula: C15H22O5; Molecular Weight: 282.33 g/mol
Comparator Or Baseline	Carabrolactone B: Molecular Formula: C15H22O4; Molecular Weight: 266.33 g/mol
Quantified Difference	Difference of 1 oxygen atom (16 g/mol difference in molecular weight)
Conditions	Standard chemical characterization

Why This Matters

For applications requiring precise analytical chemistry, such as mass spectrometry-based metabolomics or quality control of herbal extracts, Carabrolactone A is a unique standard that cannot be replaced by Carabrolactone B.

• [1] SpectraBase. (n.d.). CARABROLACTONE_A. Spectral Database. View Source

Cytotoxic Profile vs. Cisplatin in Tumor Lines

Vendor literature indicates Carabrolactone A has demonstrated a hepatoprotective effect in animal models of liver disease and suppressed Hepatitis B virus (HBV) replication in cultured cells . In contrast, the primary bioactivity reported for the structurally similar carabrone is fungicidal activity . While specific IC50 values for Carabrolactone A against HBV are not publicly available, the distinct antiviral and hepatoprotective activity profile sets it apart from other in-class compounds.

Cytotoxicity ED50

Cross-study comparable

ED50 < 20 µM across SK-OV-3, SK-MEL-2, XF-498, HCT-15 lines

Supports cell-model endpoint review

MTT assay; moderate potency ~2–3 fold lower than cisplatin comparator

Evidence Dimension	Biological Activity Profile
Target Compound Data	Exhibits hepatoprotective effect in vivo; suppresses HBV replication in vitro
Comparator Or Baseline	Carabrone: Promising fungicidal agent against G. tritici
Quantified Difference	N/A - Qualitative difference in reported activities
Conditions	Animal models of liver disease; cultured cells for HBV replication

Why This Matters

For research programs focused on liver disease or antiviral drug development, Carabrolactone A offers a specific starting point not available with other commonly studied sesquiterpene lactones like carabrone.

Carabrolactone A: Key Application Scenarios

Covalent NLRP3 Target Deconvolution

Due to its well-defined chemical structure and spectroscopic data [1][2], Carabrolactone A serves as a precise reference standard for the identification and quantification of this specific sesquiterpene lactone in complex plant extracts (e.g., Carpesium abrotanoides) via HPLC or LC-MS. Its distinct molecular weight and formula differentiate it from co-occurring analogs .

Anti-Inflammatory Bioassay & SAR Reference

Carabrolactone A's reported ability to inhibit prostaglandin production and stimulate chloride ion secretion makes it a relevant tool compound for studying the pathophysiology of intestinal inflammation and secretory diarrhea. It can be used in in vitro models (e.g., intestinal epithelial cell lines) to probe the role of prostaglandins and ion channels in these processes.

Moderate-Potency Cytotoxicity in Cancer Panels

The reported hepatoprotective effects in animal models and suppression of HBV replication in vitro position Carabrolactone A as a valuable starting point for medicinal chemistry efforts targeting liver diseases and viral hepatitis. Researchers can use this compound to generate SAR data and optimize for improved potency and pharmacokinetic properties.

CYP2C19-Selective Metabolic Profiling

The complex, multi-cyclic carabrane skeleton of Carabrolactone A presents a challenging and interesting target for total synthesis. Its procurement supports research in synthetic organic chemistry, where it can serve as a substrate for developing new synthetic methodologies or for generating structurally diverse derivatives for biological screening [1].

Application

Selection Property

Validation Focus

NLRP3 target-engagement studies

Covalent NLRP3 probe context

Cys279 binding confirmation

Macrophage inflammation research

NO-pathway assay context

iNOS/NO endpoint review

Tumor cell-model screening

Moderate-potency scaffold context

Cell-viability endpoint review

CYP metabolism probe studies

CYP2C19 isoform selectivity

Time-dependent inhibition review

• [1] Wang, F., Yang, K., Ren, F. C., & Liu, J. K. (2009). Sesquiterpene lactones from Carpesium abrotanoides. Fitoterapia, 80(1), 21-24. View Source
• [2] SpectraBase. (n.d.). CARABROLACTONE_A. Spectral Database. View Source